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Compound of Interest

Compound Name: Cerium-142

Cat. No.: B082093

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling Cerium-142 and its compounds must adhere to the following safety and logistical
protocols. This guidance addresses the chemical and physical hazards associated with this
material, as Cerium-142 is a stable isotope with no significant radiological risk.

Cerium-142 is a stable, naturally occurring isotope of cerium and does not pose a radiological
hazard. The primary risks associated with handling Cerium-142 are chemical in nature and
depend on its physical form. Metallic cerium is highly reactive and pyrophoric, particularly when
finely divided, while cerium compounds, such as cerium oxide, present a hazard primarily
through inhalation of dust.

Personal Protective Equipment (PPE)

Appropriate PPE is critical to ensure the safety of laboratory personnel. The required level of
protection varies depending on the form of Cerium-142 being handled.
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Hazard Classification Required Personal Protective Equipment

- Chemical splash-proof goggles.[1][2] - Safety

Eye/Face Protection o )
glasses with side-shields.[3][4]

- Impermeable gloves (e.g., rubber).[1][2][3] -
] ] Flame-retardant protective work clothing when
Skin Protection ) ) )
handling metallic cerium.[1][2] - Standard

laboratory coat for handling cerium compounds.

- For operations that may generate dust or
fumes (e.qg., grinding, weighing powder), a

Respiratory Protection } ) ]
NIOSH/MSHA approved respirator is required.

[1](21[5]

Operational Plans: Handling and Storage

Proper handling and storage procedures are essential to mitigate the risks associated with
Cerium-142.

Metallic Cerium-142

Metallic cerium is a flammable solid and is pyrophoric, meaning it can ignite spontaneously in
air, especially when in powdered form.[6][7] It also reacts with water to produce flammable

hydrogen gas.[1][6]

« Handling:

[¢]

Handle in an inert atmosphere, such as within a glovebox filled with argon.[1]

[¢]

Use non-sparking tools.[1]

o

Keep away from heat, sparks, open flames, and hot surfaces.[1][2]

Avoid contact with water, moisture, strong acids, strong oxidizing agents, and halogens.[1]

[2]

o

o Storage:
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o Store in a tightly sealed container under an inert gas like argon or under mineral oil.[1]

o Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Cerium-142 Oxide and Other Compounds

The primary hazard associated with cerium compounds is the inhalation of dust, which can
cause respiratory irritation.[5]

e Handling:

o Handle in a well-ventilated area, preferably in a fume hood, to minimize dust generation.[4]

[5]
o Avoid creating dust.[3]
o Wash hands thoroughly after handling.[3][5]
e Storage:

o Store in a cool, dry, well-ventilated area in a tightly closed container.[4][5]

Disposal Plan

All waste containing Cerium-142 must be disposed of in accordance with federal, state, and
local regulations.
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Waste Form Disposal Procedure

- Collect in a sealed, labeled container. - Do not
use water for cleanup of spills.[1] - Consult with

Metallic Cerium-142 your institution's environmental health and
safety (EHS) office for specific disposal

instructions for reactive metals.

- Sweep or vacuum up spilled material using a

system with a HEPA filter to avoid generating
Cerium-142 Compounds dust.[3] - Place in a sealed, labeled container for

disposal.[3] - Dispose of as a chemical waste

product through your institution's EHS office.

- Dispose of contaminated gloves and other

Contaminated PPE ) ]
disposable PPE as chemical waste.[5]

Emergency Procedures

In the event of an emergency, follow these procedures and contact your institution's EHS office.
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Emergency Situation

Immediate Action

Fire (Metallic Cerium)

- DO NOT USE WATER, FOAM, OR CO2.[6] -
Use a Class D dry powder extinguisher, dry
sand, or graphite powder.[1][2][6] - Evacuate the

area and call emergency services.

Skin Contact

- Remove contaminated clothing.[3] - Brush off
any solid material.[3] - Wash the affected area
with soap and water for at least 15 minutes.[3] -

Seek medical attention if irritation persists.[3]

Eye Contact

- Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

eyelids.[3] - Seek immediate medical attention.

[5]

Inhalation (Dust/Fumes)

- Move the affected person to fresh air.[3] - If
breathing is difficult, provide oxygen.[1] - Seek

medical attention.[3]

Ingestion

- Rinse mouth with water.[3] - Do not induce

vomiting.[1][3] - Seek medical attention.[3]

Visual Guidance

Figure 1. Cerium-142 Handling Workflow
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Fire Spill Exposure
Use Class D Extinguisher Isolate Area Administer First Aid
Evacuate Use Appropriate Cleanup Seek Medical Attention
Fire Response Spill Response Exposure Response

Figure 2. Emergency Response Logic

Click to download full resolution via product page

Figure 2. Emergency Response Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Cerium-
142]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082093#personal-protective-equipment-for-handling-
cerium-142]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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